Cas no 1354706-25-4 (4-(3-aminophenyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid)

• Product Name: 4-(3-aminophenyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid
• CAS No: 1354706-25-4
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• MDL: MFCD24540367
• CID: 4696245
• PubChem ID: 66509505
• Update Time: 2025-10-30

4-(3-aminophenyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• 4-(3-aminophenyl)-1-methyl-1{H}-pyrazolo[3,4-{b}]pyridine-3-carboxylic acid
• STL415180
• 4-(3-aminophenyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid

• MDL： MFCD24540367
• Inchi： 1S/C14H12N4O2/c1-18-13-11(12(17-18)14(19)20)10(5-6-16-13)8-3-2-4-9(15)7-8/h2-7H,15H2,1H3,(H,19,20)
• InChI Key： YLQHTJWHBAWPOO-UHFFFAOYSA-N
• SMILES： OC(C1C2C(=NC=CC=2C2C=CC=C(C=2)N)N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• Topological Polar Surface Area: 94

Additional information on 4-(3-aminophenyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid

Recent Advances in the Study of 4-(3-aminophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS: 1354706-25-4)

The compound 4-(3-aminophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS: 1354706-25-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its pyrazolopyridine core, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of protein kinases and other enzymatic targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of investigation has been the role of this compound as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary in vitro studies have shown that 4-(3-aminophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid exhibits selective inhibition against specific kinase targets, with notable potency and specificity. These findings suggest its potential as a lead compound for the development of novel kinase-targeted therapies.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic and pharmacodynamic profiles. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) characteristics, as well as its toxicity and safety profiles in preclinical models. These investigations are crucial for determining the compound's suitability for further development and clinical translation. Early results indicate favorable bioavailability and minimal off-target effects, positioning it as a viable candidate for advanced preclinical studies.

Another noteworthy aspect of this compound is its synthetic accessibility and potential for structural modification. Researchers have developed efficient synthetic routes to produce 4-(3-aminophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid and its derivatives, enabling the exploration of structure-activity relationships (SAR). By systematically altering functional groups and substituents, scientists have identified analogs with enhanced biological activity and improved drug-like properties. These efforts have paved the way for the design of next-generation therapeutics based on this chemical scaffold.

Furthermore, recent advancements in computational chemistry and molecular modeling have provided deeper insights into the compound's binding interactions with its biological targets. Docking studies and molecular dynamics simulations have elucidated the key molecular interactions responsible for its inhibitory activity, offering valuable guidance for further optimization. These computational approaches, combined with experimental data, have accelerated the discovery of highly selective and potent derivatives.

In conclusion, 4-(3-aminophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS: 1354706-25-4) represents a promising chemical entity with significant therapeutic potential. Its ability to modulate kinase activity, coupled with its favorable pharmacokinetic properties and synthetic versatility, makes it a compelling subject for ongoing and future research. As the field continues to evolve, this compound and its derivatives may hold the key to addressing unmet medical needs in oncology, inflammation, and beyond.